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Enantioselective Toxicity and Bioactivity Profile

The table below summarizes the key experimental findings regarding the differential effects of

mandipropamid's enantiomers.

Experimental Context

Aspect S-(+)-Mandipropamid R-(-)-Mandipropamid . .
(Organism/Matrix)

Fungicidal 118 to 592 times higher Significantly lower Laboratory assay against

Bioactivity than R-form [1] six phytopathogens [1]

Acute Aquatic  Higher toxicity [1] Lower toxicity Embryo and larva stages

Toxicity of Danio rerio (zebrafish)
[1]

Chronic No significant difference from  No significant difference  Adult Danio rerio

Aquatic R-form [1] from S-form (zebrafish) [1]

Toxicity

Toxicity to Lower toxicity [1] Higher toxicity Spirodela polyrhiza (giant

Aquatic Plant

duckweed) [1]
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Aspect

Toxicity to Soil
Organisms

Degradation in
Vegetables

Degradation in
Soil

Molecular
Interaction

S-(+)-Mandipropamid

Higher sensitivity and stress

[2]

Preferentially degrades in
cowpea and pepper [1]

Slower degradation [1] [4]

Stronger halogen bond,
lower binding energy with
cellulose synthase (HIS 693)

[1]

R-(-)-Mandipropamid

Lower sensitivity and
stress

Preferentially degrades
in tomato and Chinese

cabbage [3]

Preferentially
degrades [1] [4]

Weaker interaction

Detailed Experimental Protocols

Experimental Context
(Organism/Matrix)

Earthworms (Eisenia
fetida) [2]

Field trials on various
vegetables [1] [3]

Laboratory and field

studies on soil [1] [4]

In silico molecular
docking study [1]

To ensure the reproducibility of the data presented, here is a summary of the key methodological approaches

from the cited studies.

¢ Bioactivity Assay (against phytopathogens): The fungicidal activity of the individual enantiomers

and the racemic mixture (Rac-MDP) was evaluated against six oomycete pathogens. The half-

maximal effective concentration (ECso) was calculated for comparison, demonstrating the superior

potency of the S-enantiomer [1].
¢ Toxicity Testing:

o Danio rerio: Enantioselective acute toxicity was assessed using zebrafish in their embryonic
and larval stages. The study measured endpoints such as mortality and developmental
abnormalities [1].

o Spirodela polyrhiza: Toxicity to this aquatic plant was evaluated by exposing the plant to
different concentrations of each enantiomer and observing growth inhibition or lethality [1].

o Eisenia fetida: Earthworms were exposed to the enantiomers in soil. Detoxification enzyme
activities (Cytochrome P450/CYP450, Glutathione-S-transferases/GST,
Carboxylesterase/CarE) were measured. A transcriptome analysis was also performed to
identify Differentially Expressed Genes (DEGS) involved in the stress response [2].

e Environmental Degradation Studies:
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o Vegetables: Field trials were conducted on tomatoes, cucumbers, Chinese cabbage, and
cowpea. Samples were collected over time, and residues of each enantiomer were quantified
using a validated chiral analytical method based on LC-MS/MS to determine half-lives and
enantiomeric fractions [3].

o Soil & Water-Sediment Systems: Laboratory microcosms were set up to study the
degradation and distribution of mandipropamid enantiomers in different environmental
matrices. The formation and potential toxicity of degradation products were also investigated
[4].

¢ Molecular Docking: Computational modeling was used to simulate the interaction between each
mandipropamid enantiomer and the target enzyme, cellulose synthase (CesA3). The binding energy
and specific interactions, such as halogen bonding with the HIS 693 residue, were calculated to
explain the bioactivity differences at the molecular level [1].

Visualizing Enantioselective Behaviors and Toxicity
Mechanisms

The following diagrams, created using Graphviz, summarize the core concepts of enantioselectivity and the

detoxification mechanisms identified in the research.

Enantioselectivity Overview
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Earthworm Detoxification Mechanism
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Conclusion and Research Implications

The data unequivocally shows that the biological and environmental impacts of mandipropamid are
enantioselective. The S-enantiomer is the primary driver of the desired fungicidal effect but also poses a
higher risk to certain non-target organisms like zebrafish embryos and earthworms. The R-enantiomer, while

less fungicidal, dissipates more quickly in soil and is more toxic to aquatic plants.

This has significant implications for the development and regulation of chiral pesticides:

¢ Development of Single-Enantiomer Products: Formulating mandipropamid using only the highly
active S-enantiomer could allow for a lower application rate, reducing the total pesticide load on the
environment [1].

e Accurate Environmental Risk Assessment: Risk assessments must be conducted at the
enantiomer level rather than for the racemic mixture. The distinct degradation patterns in different
crops and environmental matrices mean that the potential exposure and risk are dynamic and
complex [1] [3] [4].

¢ Understanding Mechanisms in Non-Target Species: The research on earthworms demonstrates
that enantioselective toxicity operates at the molecular level, involving specific detoxification enzymes
and genetic pathways. This insight is valuable for understanding the subtle ecological impacts of
chiral pesticides [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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mandipropamid-enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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